N-[4-(acetylamino)phenyl]-4-isopropylbenzamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H20N2O2/c1-12(2)14-4-6-15(7-5-14)18(22)20-17-10-8-16(9-11-17)19-13(3)21/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: JXRRAOOTEGBBFF-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C

Description

N-[4-(acetylamino)phenyl]-4-isopropylbenzamide, commonly known as APAP, is a widely used compound in scientific research. APAP belongs to the class of amides and is a derivative of acetaminophen. APAP is known for its analgesic and antipyretic properties. It is extensively used in the laboratory setting to study the mechanism of action of various drugs and to understand the physiological and biochemical effects of these drugs.

Mechanism of Action

The mechanism of action of APAP is not fully understood. However, it is known that APAP is metabolized in the liver to form a toxic metabolite called N-acetyl-p-benzoquinone imine (NAPQI). NAPQI is then detoxified by glutathione, an antioxidant present in the liver. In cases of overdose, the amount of NAPQI produced overwhelms the amount of glutathione present in the liver, leading to liver damage.
Biochemical and Physiological Effects:
APAP has been shown to have analgesic and antipyretic properties. The compound is also known to have anti-inflammatory properties. APAP has been shown to reduce fever and pain in various animal models.

Advantages and Limitations for Lab Experiments

APAP is a widely used compound in laboratory experiments due to its low cost and availability. The compound is easy to synthesize and is stable under normal laboratory conditions. However, one limitation of using APAP in laboratory experiments is that the compound is known to have toxic effects on the liver and the kidneys. Therefore, care must be taken to ensure that the concentration of APAP used in the experiments is within safe limits.

Future Directions

There are several future directions for research involving APAP. One area of research is the development of new drugs that can prevent liver damage caused by APAP overdose. Another area of research is the study of the effect of APAP on the immune system. It has been shown that APAP can modulate the immune response, and further research in this area can lead to the development of new drugs for the treatment of autoimmune diseases. Additionally, research is needed to understand the long-term effects of APAP exposure on human health.

Synthesis Methods

The synthesis of APAP is a multi-step process that involves the reaction of p-aminophenol with acetic anhydride to form N-acetyl-p-aminophenol. The resulting compound is then reacted with isopropylamine to form N-[4-(acetylamino)phenyl]-4-isopropylbenzamide.

Scientific Research Applications

APAP is used extensively in scientific research as a model compound to study the mechanism of action of various drugs. The compound is used to study the effect of drugs on the liver and the kidneys. APAP is also used to study the role of oxidative stress in the pathogenesis of liver and kidney diseases.